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Abstract
10-Hydroxyoleoside 11-methyl ester, a secoiridoid glycoside isolated from Jasminum

multiflorum, presents a subject of growing interest within the scientific community. This

technical guide provides a comprehensive overview of its known physical and chemical

properties, alongside available experimental data. While specific quantitative data for some

properties remain elusive in publicly accessible literature, this document consolidates the

current knowledge to support ongoing research and development efforts. The compound, with

the chemical formula C17H24O12 and a molecular weight of 420.37 g/mol , has been noted for

its potential biological activities, including coronary dilating and cardiotropic effects. Further

investigation into its pharmacological potential is warranted.

Physicochemical Properties
10-Hydroxyoleoside 11-methyl ester is a white powder.[1] Limited data is currently available

regarding its complete physicochemical profile.

Table 1: Physical and Chemical Properties of 10-Hydroxyoleoside 11-methyl ester
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Property Value Source

CAS Number 131836-11-8 [2][3]

Molecular Formula C17H24O12 [1][3]

Molecular Weight 420.37 g/mol [1][3]

Appearance Powder [1]

Optical Rotation [α]D -113.3° (c in MeOH) [1]

UV Absorption λmax 201, 235 nm (in MeOH) [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Purity >98% (Commercially available) [2]

Note: Melting point and boiling point data are not currently available in the reviewed literature.

Spectroscopic Data
While several studies confirm the structural elucidation of 10-Hydroxyoleoside 11-methyl
ester using spectroscopic methods, detailed spectral data, including specific chemical shifts for

¹H and ¹³C NMR or mass spectrometry fragmentation patterns, are not readily available in the

public domain. Commercial suppliers confirm the structure by NMR.[2]

Experimental Protocols
Isolation from Jasminum multiflorum
10-Hydroxyoleoside 11-methyl ester has been successfully isolated from the water-soluble

fraction of Jasminum multiflorum.[4][5] A general workflow for the isolation of chemical

constituents from Jasminum multiflorum is outlined below. It is important to note that a detailed,

optimized protocol specifically for 10-Hydroxyoleoside 11-methyl ester is not available and

would require further methods development.

Workflow for Isolation of Secoiridoids from Jasminum multiflorum
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Caption: General workflow for the isolation of secoiridoids from Jasminum multiflorum.

Methodology Details (General):

Plant Material Preparation: The aerial parts of Jasminum multiflorum are collected, dried, and

powdered.

Extraction: The powdered plant material is typically extracted with a polar solvent such as

methanol using methods like Soxhlet extraction or maceration.[5]

Fractionation: The resulting crude extract is then subjected to column chromatography over

silica gel. A gradient elution system with solvents of increasing polarity is used to separate

the different chemical constituents.

Purification: Fractions are monitored by Thin Layer Chromatography (TLC). Those containing

the target compound are combined and may require further purification steps, such as

preparative TLC or High-Performance Liquid Chromatography (HPLC), to yield the pure 10-
Hydroxyoleoside 11-methyl ester.

Biological Activity and Signaling Pathways
10-Hydroxyoleoside 11-methyl ester belongs to the secoiridoid class of compounds, which

are known to possess a wide range of biological activities.[2]

Cardiovascular Effects
Preliminary studies have indicated that secoiridoids from Jasminum multiflorum, including 10-
Hydroxyoleoside 11-methyl ester, possess coronary dilating and cardiotropic activities.[4]

The precise mechanisms and signaling pathways underlying these effects have not yet been

elucidated for this specific compound.

Anticancer Potential
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A study investigated the anti-cancer activities of 10-Hydroxyoleoside 11-methyl ester,
alongside other secoiridoids, in human epidermoid carcinoma cell lines (A431) and human non-

small cell lung cancer cell lines (A549).[6] While the study focused on the effects of a related

compound, multifloroside, it opens the door for further investigation into the specific cytotoxic

and antiproliferative effects of 10-Hydroxyoleoside 11-methyl ester. The potential signaling

pathways involved in the anticancer activity of related secoiridoids often include the induction of

apoptosis and cell cycle arrest.
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Caption: A generalized, hypothetical signaling pathway for secoiridoid-induced apoptosis in

cancer cells.

Conclusion
10-Hydroxyoleoside 11-methyl ester is a naturally occurring secoiridoid with established

basic chemical properties and promising, yet underexplored, biological activities. This guide

consolidates the available technical information to serve as a resource for the scientific
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community. There is a clear need for further research to fully characterize its physical

properties, obtain detailed spectroscopic data, develop specific and optimized experimental

protocols for its isolation and potential synthesis, and to thoroughly investigate its biological

mechanisms of action and associated signaling pathways. Such efforts will be crucial in

unlocking the full therapeutic potential of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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